Cas no 1805998-47-3 (Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate
• CAS No: 1805998-47-3
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4885674
• Update Time: 2025-10-30

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-10(16)7-5(4-11)3-6(12)15-8(7)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： LVMQNRHXYWTXNJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)F)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate: A Comprehensive Overview

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate, with the CAS number 1805998-47-3, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a bromomethyl group, a difluoromethyl group, and a fluoro group. The ethyl ester functionality further enhances its versatility in chemical reactions and applications.

The synthesis of Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to achieve the desired product. The presence of multiple substituents on the pyridine ring poses challenges in terms of regioselectivity and stereoselectivity, but recent advancements in catalytic systems have significantly improved the efficiency of these reactions.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. The pyridine ring serves as a versatile scaffold for drug design due to its ability to interact with various biological targets. The bromomethyl group introduces additional reactivity, enabling further functionalization and modification. Recent studies have explored the potential of Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate as a precursor for bioactive molecules targeting specific enzymes and receptors.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The combination of electron-withdrawing groups (such as fluorine and difluoromethyl) and electron-donating groups (such as the ethyl ester) makes it an ideal candidate for use in organic electronics. Researchers have investigated its properties as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electronic characteristics play a crucial role in device performance.

The environmental impact of Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate has also been a topic of interest. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is required to fully understand its ecological footprint.

From a synthetic perspective, Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate represents a challenging yet rewarding target for chemists. Its complex structure demands precise control over reaction conditions and reagent selection. Recent breakthroughs in asymmetric synthesis have opened new avenues for producing enantiomerically pure derivatives, which are highly valuable in chiral recognition studies and asymmetric catalysis.

In conclusion, Ethyl 4-(bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with the reactivity introduced by its substituents, makes it an invaluable tool for researchers seeking to explore new chemical frontiers. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.